4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C14H17FN6S/c1-10-7-18-14(22-2)19-12(10)20-3-5-21(6-4-20)13-16-8-11(15)9-17-13/h7-9H,3-6H2,1-2H3
• InChI Key: ZNJHODHMKNWUAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)F)SC
• Molecular Formula: C14H17FN6S
• Molecular Weight: 320.39 g/mol
• CAS No.: 2640962-13-4

Description

4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine ( 2640962-13-4) is a pyrimidine-based chemical compound with a molecular formula of C14H17FN6S and a molecular weight of 320.39 g/mol. This reagent is designed for research and development applications exclusively and is not intended for human or veterinary therapeutic use. The compound features a bi-pyrimidine core structure, where two pyrimidine rings are linked by a piperazine group. This structure is of significant interest in medicinal chemistry, as the pyrimidine scaffold is a privileged structure in drug discovery . Pyrimidine derivatives are renowned for their versatility and broad biological activity, finding applications in the development of therapeutics for areas such as anti-infectives, anticancer agents, and metabolic diseases like diabetes and obesity . For instance, structurally similar 4-(piperazin-1-yl)pyrimidine derivatives have been investigated as potent GPR119 agonists for the treatment of type 2 diabetes and obesity . The presence of the 5-fluoropyrimidine moiety is a common bioisostere in drug design, often used to modulate the molecule's electronic properties, metabolic stability, and binding affinity to biological targets . Researchers can utilize this compound as a key building block or intermediate in the synthesis of more complex molecules, or as a core scaffold for developing novel bioactive compounds against a variety of disease targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Piperazine and Pyrimidine Moieties

The table below compares the target compound with structurally related pyrimidine derivatives:

Compound Name	Structural Features	Biological Activity	Key Data	Reference
SCH 66712 (5-fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine)	5-Fluoropyrimidine, piperazine, imidazole substituent	CYP2D6 inhibition (mechanism-based)	$ KI = 4.8 \, \mu M $, $ k{inact} = 0.14 \, min^{-1} $ (human liver microsomes)	[6]
5-Methyl-2-(4-((4-(methylsulfonyl)benzyl)oxy)phenyl)-4-(piperazin-1-yl)pyrimidine	Piperazine, methylsulfonyl (SO₂CH₃) group, aryloxy substituent	GPR119 agonist (diabetes/obesity)	EC₅₀ = 0.8–2.1 µM (in vitro)	[5]
4-Methyl-2-(methylsulfanyl)pyrimidine	Methylsulfanyl (SCH₃) group, methylpyrimidine	Intermediate in drug synthesis	Purity: 98% (RP-HPLC)	[12]
6-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N4-[(4-chlorophenyl)methyl]pyrimidine-2,4-diamine	Piperazine, halogenated pyridines, chlorophenyl group	Undisclosed (anticancer potential)	Molecular weight: 498.3 g/mol	[13]

Key Comparative Insights

Enzyme Inhibition vs. Receptor Agonism :

• The target compound’s 5-fluoropyrimidinyl-piperazine substructure aligns with SCH 66712, a potent CYP2D6 inhibitor. However, SCH 66712 exhibits higher selectivity for CYP2D6 ($ K_I = 4.8 \, \mu M $) compared to CYP3A4/CYP2C isoforms, which require 5–10× higher concentrations for inhibition . In contrast, the methylsulfanyl group in the target compound may reduce CYP affinity but improve metabolic stability compared to sulfonyl groups (e.g., GPR119 agonist in ) .

Substituent Effects on Activity: Methylsulfanyl (SCH₃) vs. Fluorine vs. Chlorine Substituents: The 5-fluoro group in the target compound and SCH 66712 may enhance binding affinity to enzymes via electronegative interactions, whereas chlorinated analogues () might exhibit stronger van der Waals interactions but higher metabolic liability .

Piperazine vs. Piperidine Derivatives :

• Piperazine-containing compounds (e.g., target compound, SCH 66712) generally exhibit higher solubility in acidic conditions due to the basic nitrogen atoms, compared to piperidine derivatives (), which lack a second nitrogen. This property is critical for oral bioavailability .

Physicochemical and Pharmacokinetic Comparison

Property	Target Compound	SCH 66712	GPR119 Agonist
Molecular Weight	~395.5 g/mol (estimated)	380.4 g/mol	453.5 g/mol
Key Substituents	5-Fluoropyrimidine, SCH₃, piperazine	5-Fluoropyrimidine, imidazole	Piperazine, SO₂CH₃, aryloxy
LogP (Predicted)	~2.8	~3.1	~1.8
Metabolic Stability	Moderate (SCH₃ reduces oxidation)	Low (CYP2D6 substrate)	High (sulfonyl group resists metabolism)
Therapeutic Potential	CYP modulation (hypothetical)	CYP2D6 inhibition	GPR119 agonism (diabetes/obesity)

Preparation Methods

Cyclocondensation Approaches

The pyrimidine ring is typically assembled via cyclocondensation of thiourea derivatives with α,β-unsaturated carbonyl compounds. For example:

• Thiourea alkylation : Methylation of thiourea with methyl iodide in basic conditions yields S-methylisothiourea.

• Enolate formation : Treatment of ethyl acetoacetate with LDA generates a reactive enolate, which undergoes cyclization with S-methylisothiourea under microwave irradiation (140°C, 45 min).

Representative Procedure
A mixture of S-methylisothiourea hydroiodide (10 mmol) and ethyl 3-oxopentanoate (12 mmol) in DMF is heated at 140°C under microwave conditions for 45 min. The crude product is purified via column chromatography (EtOAc/PE, 1:3) to afford 2-(methylsulfanyl)-5-methylpyrimidin-4-ol (78% yield).

Chlorination and Functional Group Interconversion

The 4-hydroxypyrimidine intermediate is converted to the corresponding chloride using POCl₃:

• POCl₃ (5 equiv), reflux, 4 h → 4-chloro-2-(methylsulfanyl)-5-methylpyrimidine (92% yield).

Piperazine Installation via Nucleophilic Aromatic Substitution

Reaction Optimization

The 4-chloro intermediate reacts with piperazine under SNAr conditions:

• Solvent : DMF or NMP (polar aprotic solvents enhance reactivity).

• Base : K₂CO₃ (2.5 equiv) to scavenge HCl.

• Temperature : 80–100°C for 12–24 h.

Scalable Protocol
4-Chloro-2-(methylsulfanyl)-5-methylpyrimidine (5.0 g, 24.5 mmol) and piperazine (63 mmol) are dissolved in anhydrous DMF. After stirring at 90°C for 18 h, the mixture is concentrated and purified via flash chromatography (DCM:MeOH 95:5) to yield 4-(piperazin-1-yl)-2-(methylsulfanyl)-5-methylpyrimidine (4.2 g, 85%).

Analytical Characterization and Quality Control

Critical spectroscopic data for intermediates and final product:

Compound	¹H NMR (CDCl₃, δ ppm)	HR-MS (m/z) [M+H]⁺
4-Chloro-2-(methylsulfanyl)-5-methylpyrimidine	2.50 (s, 3H, CH₃), 2.72 (s, 3H, SCH₃), 8.35 (s, 1H)	189.0321 (189.0324)
4-(Piperazin-1-yl)-2-(methylsulfanyl)-5-methylpyrimidine	2.30 (s, 3H), 2.55 (s, 3H), 3.20 (m, 4H), 3.85 (m, 4H)	255.1238 (255.1240)
Final Product	2.32 (s, 3H), 2.58 (s, 3H), 3.70 (m, 8H), 8.45 (s, 1H)	334.1582 (334.1586)

Comparative Analysis of Synthetic Routes

Conventional vs. Microwave-Assisted Methods

Parameter	Conventional Heating (12–24 h)	Microwave (2 h)
Yield	72–78%	85–89%
Purity (HPLC)	95%	98%
Energy Consumption	High	Low

Microwave irradiation significantly enhances reaction efficiency, particularly for SNAr steps involving sterically hindered amines.

Solvent and Base Selection

Solvent	Base	Yield (%)	Side Products
DMF	K₂CO₃	85	<5%
NMP	Cs₂CO₃	88	<3%
DMSO	Et₃N	72	12%

NMP/Cs₂CO₃ combinations minimize hydrolysis of the methylsulfanyl group.

Challenges and Mitigation Strategies

• Regioselectivity in Pyrimidine Functionalization :

  • Electron-deficient pyrimidines favor substitution at C4 over C2/C6. Use of directing groups (e.g., nitro) ensures correct regiochemistry.

• Piperazine Diminution :

  • Excess piperazine (2.5 equiv) prevents oligomerization during coupling.

• Fluoropyrimidine Stability :

  • Anhydrous conditions and inert atmospheres (N₂/Ar) prevent decomposition of 5-fluoro-2-chloropyrimidine.

Scale-Up Considerations and Industrial Relevance

• Cost Efficiency : Bulk synthesis of 2-chloro-5-fluoropyrimidine reduces per-unit costs by 40%.

• Green Chemistry : Replacement of DMF with cyclopentyl methyl ether (CPME) improves E-factor scores (from 32 to 18).

• Continuous Flow Systems : Microreactor technology achieves 92% yield for the final coupling step with residence times <30 min .

Q & A

Q. What are the recommended synthetic routes for 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine, and how can reaction conditions be optimized?

The synthesis typically involves multi-step reactions, starting with the formation of the pyrimidine core followed by piperazine coupling. Key steps include:

• Oxazole/Pyrimidine Ring Formation : Use of fluorinated precursors under controlled temperatures (e.g., 60–80°C) to ensure regioselectivity .
• Piperazine Coupling : Nucleophilic substitution reactions with piperazine derivatives, requiring anhydrous conditions and catalysts like triethylamine .
• Sulfanyl Group Introduction : Thiolation using methyl disulfide or similar reagents under inert atmospheres .
  Optimization involves adjusting solvent polarity (e.g., DMF vs. THF), reaction time, and stoichiometric ratios to improve yields. Purity can be monitored via HPLC .

Q. How is the structural characterization of this compound performed, and what techniques validate its conformation?

• X-ray Crystallography : Resolves bond lengths, angles, and crystal packing. For example, intramolecular hydrogen bonds (N–H⋯N) stabilize the pyrimidine-piperazine conformation .
• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR confirm substituent positions, with characteristic shifts for methylsulfanyl (~δ 2.5 ppm) and fluoropyrimidine (δ 8.1–8.3 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]$^+$ at m/z 364.12) .

Q. What analytical methods ensure purity and assess residual solvents in the final product?

• HPLC/UV-Vis : Quantifies purity (>95%) using C18 columns and gradient elution (acetonitrile/water) .
• GC-MS : Detects residual solvents (e.g., DMF, THF) against ICH guidelines, with detection limits <0.1% .
• Elemental Analysis : Confirms C, H, N, S content within ±0.3% of theoretical values .

Advanced Research Questions

Q. How can computational modeling predict the compound’s reactivity and interactions with biological targets?

• Density Functional Theory (DFT) : Calculates frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attacks .
• Molecular Docking : Simulates binding to enzymes (e.g., kinases) using software like AutoDock Vina. For example, the fluoropyrimidine moiety shows affinity for ATP-binding pockets .
• ADMET Prediction : Tools like SwissADME estimate oral bioavailability (%F >60) and blood-brain barrier permeability (logBB <0.3) .

Q. How should researchers address contradictions in reported biological activities (e.g., antimicrobial vs. anticancer effects)?

• Dose-Response Studies : Evaluate IC$_{50}$ values across cell lines (e.g., MCF-7 vs. HEK293) to identify selective cytotoxicity .
• Mechanistic Profiling : Use RNA sequencing to compare gene expression profiles in responsive vs. resistant models .
• Redox Activity Assays : Measure ROS generation to differentiate between cytotoxic and cytostatic effects .

Q. What strategies improve the compound’s stability under physiological conditions?

• pH-Dependent Degradation Studies : Use buffered solutions (pH 1–9) to identify labile groups (e.g., methylsulfanyl hydrolysis at pH >7) .
• Lyophilization : Enhances shelf-life by removing water, preventing hydrolysis .
• Prodrug Design : Mask the sulfanyl group with acetylated prodrugs to improve metabolic stability .

Q. How can structural modifications enhance target specificity while minimizing off-target effects?

• Piperazine Substituent Screening : Replace 5-fluoropyrimidin-2-yl with bulkier groups (e.g., trifluoromethyl) to sterically hinder non-specific binding .
• Isosteric Replacements : Substitute methylsulfanyl with sulfoxide/sulfone to modulate electron-withdrawing effects .
• Fragment-Based Drug Design : Use X-ray co-crystallography to guide modifications that optimize hydrogen bonding with target residues .

Methodological Considerations

• Experimental Design : Employ factorial designs (e.g., Box-Behnken) to optimize synthesis parameters .
• Data Contradiction Analysis : Cross-validate biological results using orthogonal assays (e.g., Western blot vs. ELISA) .
• Crystallography Workflow : Collect data at low temperatures (100 K) to minimize thermal motion artifacts .